Cas no 2089300-89-8 (2-Bromooxazole-5-carbonitrile)

• Product Name: 2-Bromooxazole-5-carbonitrile
• CAS No: 2089300-89-8
• MF: C₄HBrN₂O
• MW: 172.967539548874
• CID: 5711515
• PubChem ID: 121231881
• Update Time: 2023-10-15

2-Bromooxazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1,3-oxazole-5-carbonitrile
• 2089300-89-8
• EN300-7133607
• 2-Iodooxazole-5-carboxylic acid
• 2-Bromooxazole-5-carbonitrile
• 5-Oxazolecarbonitrile, 2-bromo-

• Inchi： 1S/C4HBrN2O/c5-4-7-2-3(1-6)8-4/h2H
• InChI Key： OTAPAXUMLVMVNO-UHFFFAOYSA-N
• SMILES： BrC1=NC=C(C#N)O1

Computed Properties

• Exact Mass: 171.92723g/mol
• Monoisotopic Mass: 171.92723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.96±0.1 g/cm3(Predicted)
• Boiling Point: 280.6±32.0 °C(Predicted)
• pka: -3.95±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles